Cas no 1882160-26-0 (4-Amino-N-cyclobutylpyrimidine-5-carboxamide)

• Product Name: 4-Amino-N-cyclobutylpyrimidine-5-carboxamide
• CAS No: 1882160-26-0
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• MDL: MFCD32198797
• CID: 4780976
• Update Time: 2025-10-28

4-Amino-N-cyclobutylpyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-cyclobutylpyrimidine-5-carboxamide

• MDL： MFCD32198797
• Inchi： 1S/C9H12N4O/c10-8-7(4-11-5-12-8)9(14)13-6-2-1-3-6/h4-6H,1-3H2,(H,13,14)(H2,10,11,12)
• InChI Key： XNHJEAANZNZIBE-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=CN=C1N)NC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 0.6
• Topological Polar Surface Area: 80.9

Additional information on 4-Amino-N-cyclobutylpyrimidine-5-carboxamide

Comprehensive Overview of 4-Amino-N-cyclobutylpyrimidine-5-carboxamide (CAS No. 1882160-26-0): Properties, Applications, and Research Insights

4-Amino-N-cyclobutylpyrimidine-5-carboxamide (CAS No. 1882160-26-0) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its cyclobutyl and carboxamide functional groups, serves as a pivotal building block in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. Its unique molecular structure, combining a pyrimidine core with an amino substituent, enables versatile interactions with biological targets, making it a subject of intense study in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 4-Amino-N-cyclobutylpyrimidine-5-carboxamide has surged due to their role in addressing global health challenges. Researchers are exploring its potential in targeting protein kinases, which are implicated in diseases such as cancer and inflammatory disorders. The compound's CAS No. 1882160-26-0 is frequently cited in patent literature, underscoring its relevance in proprietary drug formulations. Additionally, its carboxamide moiety enhances solubility and bioavailability, critical factors in optimizing drug candidates for clinical trials.

The synthesis of 4-Amino-N-cyclobutylpyrimidine-5-carboxamide involves multi-step organic reactions, often starting from pyrimidine-5-carboxylic acid derivatives. Advanced techniques such as microwave-assisted synthesis and catalyzed amidation have been employed to improve yield and purity. Analytical methods like HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with regulatory standards for pharmaceutical intermediates. These processes align with the growing emphasis on green chemistry and sustainable manufacturing practices in the industry.

From a commercial perspective, CAS No. 1882160-26-0 is listed by several specialty chemical suppliers, catering to academic and industrial researchers. Its pricing and availability are influenced by factors such as scale-up challenges and intellectual property restrictions. The compound's applications extend beyond therapeutics; it is also investigated in agrochemicals and material science, demonstrating its cross-disciplinary utility. As the scientific community prioritizes AI-driven drug design, compounds like 4-Amino-N-cyclobutylpyrimidine-5-carboxamide are increasingly modeled in silico platforms to predict binding affinities and metabolic stability.

Future research directions for 4-Amino-N-cyclobutylpyrimidine-5-carboxamide may focus on its structure-activity relationships (SAR) to refine selectivity against specific enzymes. Collaborative efforts between academia and biotech firms are expected to accelerate its translation into preclinical studies. With the rise of personalized medicine, this compound's modular structure offers opportunities for derivatization, aligning with trends in fragment-based drug discovery. Its CAS No. 1882160-26-0 will likely remain a key identifier in scientific databases, reflecting its enduring relevance in innovation-driven sectors.